2-Methyl-5-(phenoxymethyl)pyrazol-3-amine

• IUPAC Name: 2-methyl-5-(phenoxymethyl)pyrazol-3-amine
• InChI: InChI=1S/C11H13N3O/c1-14-11(12)7-9(13-14)8-15-10-5-3-2-4-6-10/h2-7H,8,12H2,1H3
• InChI Key: YIPLRMZJZGFFCP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)COC2=CC=CC=C2)N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

“2-Methyl-5-(phenoxymethyl)pyrazol-3-amine” is a type of organic compound known as pyrazoles. Pyrazoles are a class of compounds that have a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field.

Synthesis Analysis

Pyrazoles can be synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine. For example, acetylacetone and hydrazine gives 3,5-dimethylpyrazole.

Molecular Structure Analysis

The molecular formula of “2-Methyl-5-(phenoxymethyl)pyrazol-3-amine” is C10H11N3. It has an average mass of 173.214 Da and a monoisotopic mass of 173.095291 Da.

Chemical Reactions Analysis

Pyrazoles are versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. They can be used in the construction of diverse heterocyclic or fused heterocyclic scaffolds. These outstanding compounds synthesized via a wide variety of approaches include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.